
diallyl oxalate IR spectrum interpretation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diallyl oxalate

CAS No.: 615-99-6

Cat. No.: S1929053

Get Quote

Comparative IR Spectral Data (Based on Available
Information)

The following table synthesizes the available data for related compounds, highlighting the type of

information you should seek for diallyl oxalate.

Compound
Name

CAS
Registry
Number

Molecular
Formula

Key Reported IR Absorptions /
Characteristics

Spectral
State

Diallyl
Oxalate [1] [2]

615-99-6 C8H10O4 Information not found in search
results

Not available

Tetradecyl
Oxalate [3]

Information
not provided

C30H58O4 -C-O-C bending peaks observed.
Disappearance of -OH vibration

bands (3100-3650 cm⁻¹) after ester
synthesis. [3]

Condensed
Phase

Piperonyl
Butoxide [4]

[5]

51-03-6 C19H30O5 IR spectrum is available (Coblentz
Society collection no. 9006), but

specific peak interpretations are not
listed. [4]

Liquid (Neat)
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Compound
Name

CAS
Registry
Number

Molecular
Formula

Key Reported IR Absorptions /
Characteristics

Spectral
State

Diallyl Sulfide
[6]

592-88-1 C6H10S IR spectrum is available, but specific
peak interpretations are not listed. [6]

Gas Phase

Experimental Workflow for IR Analysis

For your guide, here is a generalized protocol for obtaining and interpreting IR spectra, based on

methodologies in the search results [3]. You can apply this workflow once you acquire the data for diallyl

oxalate.
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Key Steps for Ester Characterization

Start: Obtain Sample

Sample Preparation

Instrumental Analysis

Data Collection

Spectral Interpretation

Report Findings Confirm disappearance of
reactant O-H stretch (~3100-3650 cm⁻¹)

Identify ester C=O stretch
(strong band ~1720-1750 cm⁻¹)

Identify ester C-O stretch
(strong bands ~1000-1300 cm⁻¹)

Click to download full resolution via product page

A Guide to Interpreting Ester Spectra
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Since the specific data for diallyl oxalate is unavailable, here is a general guide to the key spectral features

you should look for in any ester compound, which will be directly applicable to diallyl oxalate once you

have its spectrum [3].

Carbonyl (C=O) Stretch: Look for a strong, sharp absorption band in the region of approximately
1720-1750 cm⁻¹. This is the most characteristic feature of an ester and indicates the presence of the
carbonyl group.

Carbon-Oxygen (C-O) Stretch: Esters typically show two strong bands in the range of 1000-1300
cm⁻¹ due to the C-O stretch. These bands are often useful for distinguishing esters from other

carbonyl compounds like ketones and aldehydes.
Absence of Hydroxyl (O-H) Bands: If the spectrum is of a pure ester, there should be no broad O-H

stretch absorption in the 3100-3650 cm⁻¹ region. The disappearance of this band is a key indicator of
successful esterification from carboxylic acid and alcohol precursors [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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